Cas no 862541-16-0 (tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate)

• Product name: tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate
• CAS No: 862541-16-0
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• MDL: MFCD24467347
• CID: 5685806
• PubChem ID: 58911434

tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-24885795
• tert-butyl N-{[3-(3-hydroxyphenyl)phenyl]methyl}carbamate
• BDMSQLNVFOFUIY-UHFFFAOYSA-N
• tert-Butyl N-(3'-hydroxybiphenyl-3-ylmethyl)carbamate
• 862541-16-0
• SCHEMBL2572109
• tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate

• MDL： MFCD24467347
• Inchi： 1S/C18H21NO3/c1-18(2,3)22-17(21)19-12-13-6-4-7-14(10-13)15-8-5-9-16(20)11-15/h4-11,20H,12H2,1-3H3,(H,19,21)
• InChI Key： BDMSQLNVFOFUIY-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C2C=CC=C(C=2)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate

Comprehensive Overview of tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate (CAS No. 862541-16-0)

tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate (CAS No. 862541-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its carbamate functional group, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl group and a hydroxyphenyl moiety, makes it a versatile building block for drug discovery and development.

In recent years, the demand for tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate has surged due to its potential applications in medicinal chemistry and biotechnology. Researchers are particularly interested in its role as a protecting group for amines, a critical step in peptide synthesis. The compound's stability and reactivity under mild conditions make it a preferred choice for organic synthesis workflows. Additionally, its CAS No. 862541-16-0 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the most discussed topics in the context of tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate is its potential use in central nervous system (CNS) drug development. The hydroxyphenyl group is known to interact with neurotransmitter receptors, making this compound a candidate for targeting neurological disorders. Online forums and research platforms often highlight queries about its synthetic pathways and scalability, indicating a strong interest from both academia and industry.

From an SEO perspective, keywords like "tert-butyl carbamate derivatives" and "CAS 862541-16-0 applications" are highly searched, reflecting user intent to understand its practical uses. The compound's relevance to green chemistry is another trending topic, as researchers explore eco-friendly synthesis methods. Its compatibility with catalytic reactions and microwave-assisted synthesis further enhances its appeal in modern laboratories.

Quality control and analytical characterization of tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate are also critical areas of focus. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and consistency. These methods are frequently discussed in online tutorials and scientific communities, addressing common questions about compound identification and structural elucidation.

In summary, tert-butyl N-{3-(3-hydroxyphenyl)phenylmethyl}carbamate (CAS No. 862541-16-0) is a compound of high scientific and industrial relevance. Its applications span drug discovery, organic synthesis, and material science, making it a subject of ongoing research and innovation. As interest in tailored chemical intermediates grows, this compound is poised to remain a focal point in advanced chemical studies.